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Sodium Plumbate: Storage & Handling Guide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sodium plumbate

CAS No.: 52623-79-7

Cat. No.: S1925416

Chemical Profile

CAS Registry Number: 52623-79-7

Molecular Formula: Na20sPb

IUPAC Name: disodium;dioxido(oxo)lead

Appearance: Yellow, fused, hygroscopic lumps or powder. [1]

Storage Conditions Summary

Factor Condition Rationale & Notes

Temperature Room Temperature  Standard ambient laboratory conditions are sufficient. [1]

Environment Dry, well-ventilated Prevents moisture absorption (hygroscopic) and controls
area dust. [1]

Container Keep tightly closed Essential to protect from air and moisture, which degrade

the compound over time. [1]

Incompatibilities  Strong oxidizing Avoid contact to prevent hazardous reactions. [1]
agents

Safe Handling & Personal Protective Equipment (PPE)
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Handling Precautions

¢ Ventilation: Use only in areas with appropriate exhaust ventilation. [1]
¢ Hygiene: Handle in accordance with good industrial hygiene and safety practice. Avoid contact with
skin, eyes, and clothing. Do not ingest or inhale dust. [1]

Required Personal Protective Equipment [1]

Equipment Specification

Respiratory Protection Wear a respirator if dust or aerosols are formed.
Hand Protection PVC or other plastic material gloves.

Eye Protection Safety glasses with side-shields.

Skin & Body Protection Standard laboratory coat and clothing.

Troubleshooting & FAQs

Q1: What should I do if I find the sodium plumbate container left open?

e Assessment: Check the physical state of the material. If it has formed lumps or changed color, it may
have absorbed moisture and degraded.

e Action: Do not use it for critical experiments. The compound gradually decomposes with the
separation of PbO2 when exposed to moisture from the air. [1]

¢ Disposal: Clearly label the container as "Degraded - For Disposal" and dispose of it according to
your institution's hazardous waste protocols for lead compounds.

Q2: My sodium plumbate has formed hard lumps. Is it still usable? This is a strong indicator that the
chemical has absorbed moisture and may have decomposed. Stability and reactivity data indicate it is not
stable under prolonged exposure to air or moisture. [1] It is recommended to dispose of the material safely

and acquire a new sample, ensuring the new container is sealed properly after use.

Q3: What are the first aid measures for sodium plumbate exposure? [1]

¢ Inhalation: Move the person to fresh air. Call a physician immediately.
¢ Skin Contact: Rinse immediately with plenty of water and seek medical advice.
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e Eye Contact: Rinse cautiously with water for several minutes. Remove any contact lenses if present
and easy to do. Continue rinsing and seek immediate medical advice.
¢ Ingestion: Do not induce vomiting unless directed by medical personnel. Get immediate medical

attention.

Experimental Workflow for Safe Handling

The following diagram outlines the key steps for safely handling sodium plumbate in the laboratory, based

on the safety guidelines.
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Don Appropriate PPE:
Safety glasses, gloves, lab coat

Confirm Workspace:
Appropriate exhaust ventilation

Inspect Container & Chemical

Is the chemical in
good condition?

No (lumps, degradation)

Proceed with Experiment

Dispose as Hazardous Waste

Reseal Container Tightly

Click to download full resolution via product page
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Critical Safety & Compliance Notes

e Toxicity Warning: Sodium plumbate is a lead compound and is highly toxic. All handling should be
performed with extreme caution. [1]

¢ Incomplete Data: The information available from search results lacks critical details such as a
complete Safety Data Sheet (SDS), specific disposal codes, and detailed fire-fighting measures. You
must obtain and consult the full SDS from the manufacturer or a reliable chemical supplier
before working with this substance.

¢ Environmental Hazard: This compound may cause long-term adverse effects in the aquatic
environment. Prevent it from entering drains. [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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